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Compound of Interest

Compound Name: Oxazole-2-carboxylic acid

Cat. No.: B048676 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Oxazole-2-carboxylic acid. The

following procedural guidance outlines the necessary personal protective equipment (PPE),

safe handling protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Oxazole-2-carboxylic acid is classified as a hazardous chemical that can cause skin and

serious eye irritation, and may lead to respiratory irritation.[1][2][3] Adherence to the following

personal protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure

personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Tight-sealing safety goggles or

a face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Hands
Chemically resistant, powder-

free gloves.

Nitrile or neoprene gloves are

recommended.[5] Gloves

should be inspected before

use and changed regularly, or

immediately if contaminated or

damaged.[6][7]

Body
Protective clothing, such as a

lab coat or disposable gown.

Gowns should have a solid

front, long sleeves, and tight-

fitting cuffs.[8]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when engineering

controls are insufficient, if

irritation is experienced, or

when handling the powder

form that may generate dust.

[1][4]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the chemical.

Operational Plan:

Ventilation: Always handle Oxazole-2-carboxylic acid in a well-ventilated area, such as a

chemical fume hood.[1][2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][4] Do not breathe in dust,

fumes, or vapors.[1][2]
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Hygiene: Wash hands thoroughly with soap and water after handling.[1][2] Do not eat, drink,

or smoke in the work area.[8]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][2] Store locked up.[1]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[1]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 2: First Aid Procedures

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2][9]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[1][2][9]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

you feel unwell, call a poison center or doctor.[1]

[2] If breathing is difficult, qualified personnel

may administer oxygen.[9]

Ingestion

Rinse mouth with water and then drink plenty of

water. Do NOT induce vomiting. Get medical

attention if symptoms occur.[1][4][10]
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Disposal Plan
Proper disposal of Oxazole-2-carboxylic acid and its containers is essential to prevent

environmental contamination.

Waste Collection: Sweep up any solid spills and place the material into a suitable, labeled,

and closed container for disposal.[1][4]

Environmental Precautions: Do not allow the chemical to enter drains, waterways, or soil.[2]

Disposal Method: Dispose of the contents and container at an approved waste disposal plant

in accordance with all applicable federal, state, and local regulations.[1][9]

Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Oxazole-2-carboxylic acid.
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Handling
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Post-Handling

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Set up in a well-ventilated area
(e.g., Fume Hood)

Weigh/handle Oxazole-2-carboxylic acid

Begin experiment

Store in a cool, dry, well-ventilated place
in a tightly sealed container

Decontaminate work surfaces

After use

Collect waste in a labeled, sealed container

Dispose of waste through an approved
waste disposal facility

Doff Personal Protective Equipment (PPE)

Wash hands thoroughly
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Caption: Workflow for Safe Handling and Disposal of Oxazole-2-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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